Cas no 1806927-56-9 (3-Chloro-5-(difluoromethyl)-4-fluoropyridine-2-carbonyl chloride)

• Product Name: 3-Chloro-5-(difluoromethyl)-4-fluoropyridine-2-carbonyl chloride
• CAS No: 1806927-56-9
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• CID: 4869295
• Update Time: 2025-10-29

3-Chloro-5-(difluoromethyl)-4-fluoropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-4-fluoropyridine-2-carbonyl chloride

• Inchi： 1S/C7H2Cl2F3NO/c8-3-4(10)2(7(11)12)1-13-5(3)6(9)14/h1,7H
• InChI Key： USJMYLYFSSUKHQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=NC=C(C(F)F)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-5-(difluoromethyl)-4-fluoropyridine-2-carbonyl chloride

Comprehensive Overview of 3-Chloro-5-(difluoromethyl)-4-fluoropyridine-2-carbonyl chloride (CAS No. 1806927-56-9)

3-Chloro-5-(difluoromethyl)-4-fluoropyridine-2-carbonyl chloride (CAS No. 1806927-56-9) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative is recognized for its unique structural properties, featuring a difluoromethyl group and a reactive carbonyl chloride moiety. Its molecular formula, C₇H₂Cl₂F₃NO, underscores its potential as a versatile intermediate in synthetic chemistry.

The compound’s significance lies in its role as a building block for designing advanced molecules. Researchers frequently employ 3-Chloro-5-(difluoromethyl)-4-fluoropyridine-2-carbonyl chloride to develop heterocyclic compounds, which are pivotal in drug discovery and crop protection. Its fluorinated pyridine backbone enhances metabolic stability and bioavailability, making it a sought-after material in medicinal chemistry.

In recent years, the demand for fluorinated intermediates like CAS No. 1806927-56-9 has surged due to their applications in precision agriculture and targeted therapeutics. The compound’s chloro and fluoro substituents contribute to its reactivity, enabling selective modifications for tailored applications. This aligns with the growing trend of sustainable chemistry, where efficiency and minimal waste are prioritized.

From an industrial perspective, 3-Chloro-5-(difluoromethyl)-4-fluoropyridine-2-carbonyl chloride is synthesized through multi-step processes involving halogenation and carbonylation. Its purity and stability are critical, necessitating stringent quality control measures. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its composition, ensuring compliance with regulatory standards.

The compound’s relevance extends to bioconjugation and material science, where its reactive groups facilitate cross-linking and polymer formation. Innovations in green chemistry have also explored its use in catalytic systems, reducing reliance on hazardous reagents. Such advancements address the increasing consumer and regulatory focus on eco-friendly production methods.

Frequently asked questions about CAS No. 1806927-56-9 include inquiries about its solubility (typically in organic solvents like dichloromethane or THF), storage conditions (recommended under inert atmospheres at low temperatures), and handling precautions (standard laboratory safety protocols). These details are vital for researchers integrating the compound into experimental workflows.

In summary, 3-Chloro-5-(difluoromethyl)-4-fluoropyridine-2-carbonyl chloride exemplifies the intersection of innovation and practicality in modern chemistry. Its structural complexity and functional diversity make it indispensable for advancing life sciences and industrial applications, while ongoing research continues to uncover new potentials for this remarkable molecule.